Cas no 1185310-51-3 (4-nitropyridine-2，3，5，6-d4)

• Product Name: 4-nitropyridine-2，3，5，6-d4
• CAS No: 1185310-51-3
• MF: C₅H₄N₂O₂
• MW: 128.122107505798
• CID: 5143539
• Update Time: 2025-10-28

4-nitropyridine-2，3，5，6-d4 Chemical and Physical Properties

Names and Identifiers

• 4-nitropyridine-2,3,5,6-d4
• 4-nitropyridine-2，3，5，6-d4

• Inchi： 1S/C5H4N2O2/c8-7(9)5-1-3-6-4-2-5/h1-4H/i1D,2D,3D,4D
• InChI Key： FEXIEMAAKBNTFK-RHQRLBAQSA-N
• SMILES： C1([2H])=NC([2H])=C([2H])C([N+]([O-])=O)=C1[2H]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 4-nitropyridine-2，3，5，6-d4

4-Nitropyridine-2,3,5,6-D4: A Comprehensive Overview

4-Nitropyridine-2,3,5,6-D4, with the CAS number 1185310-51-3, is a specialized compound that has garnered significant attention in various scientific and industrial applications. This compound is a derivative of pyridine, a six-membered aromatic heterocycle with one nitrogen atom. The "D4" in its name indicates that four of the hydrogen atoms in the molecule have been replaced with deuterium atoms, a heavier isotope of hydrogen. This deuterium substitution is often employed to enhance stability or alter the compound's reactivity for specific applications.

The 4-nitropyridine moiety refers to the presence of a nitro group (-NO2) at the fourth position of the pyridine ring. Nitro groups are strong electron-withdrawing groups that significantly influence the electronic properties of the molecule. This makes 4-nitropyridine-2,3,5,6-D4 highly reactive in certain chemical reactions and potentially useful in various synthetic processes.

Recent studies have highlighted the importance of isotopic substitution in understanding reaction mechanisms and optimizing chemical processes. For instance, researchers have utilized deuterated compounds like 4-nitropyridine-2,3,5,6-D4 to study hydrogen/deuterium exchange reactions and their impact on reaction kinetics. These investigations have provided valuable insights into the role of isotopes in stabilizing intermediates and influencing reaction pathways.

In terms of synthesis, 4-nitropyridine-2,3,5,6-D4 can be prepared through a variety of methods. One common approach involves the nitration of pyridine derivatives followed by selective deuteration using deuterated solvents or reagents. The nitration step typically employs mixed acid systems (e.g., sulfuric acid and nitric acid) to introduce the nitro group at the desired position on the pyridine ring.

The physical and chemical properties of 4-nitropyridine-2,3,5,6-D4 are influenced by both its nitro group and deuterium substitution. The nitro group imparts strong electron-withdrawing effects, which increase the compound's electrophilicity and reactivity towards nucleophilic attacks. Deuterium substitution reduces vibrational frequencies in IR spectroscopy due to its higher mass compared to protium (normal hydrogen), which can be useful for spectroscopic studies.

In terms of applications, 4-nitropyridine-2,3,5,6-D4 finds utility in several areas:

• Catalysis: The compound can serve as a catalyst or catalyst precursor in various organic transformations due to its high reactivity and unique electronic properties.
• Molecular Modeling: Deuterated compounds like this are valuable in molecular modeling studies to investigate hydrogen bonding and isotopic effects on molecular interactions.
• Medicinal Chemistry: The compound may be used as an intermediate in drug discovery processes where specific isotopic substitutions are required for metabolic studies or pharmacokinetic analyses.
• Spectroscopy: Its distinct spectroscopic properties make it useful for studying reaction mechanisms and intermediate formation under controlled conditions.

The latest research on compounds like 4-nitropyridine-2,3,5,6-D4 has focused on their potential as building blocks for advanced materials and functional molecules. For example, scientists have explored their use in constructing coordination polymers and metal-organic frameworks (MOFs) with tailored properties for gas storage or catalysis.

In conclusion,
《
《
《
《
《
《
《
《
《
《
《
《
《
》